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Compound of Interest

Compound Name: Zinc glycinate

Cat. No.: B045216

For researchers, scientists, and drug development professionals, understanding the nuances of
nutrient bioavailability is paramount for effective formulation and therapeutic application. This
guide provides a comprehensive comparison of the bioavailability of two common zinc
supplements, zinc glycinate and zinc sulfate, based on data from various animal models. The
evidence consistently indicates that zinc glycinate, a chelated form of the essential mineral,
offers significantly higher absorption and retention compared to the inorganic salt, zinc sulfate,
particularly in the presence of dietary inhibitors.

The primary advantage of zinc glycinate lies in its chemical structure. As a chelate, the zinc
molecule is bound to the amino acid glycine. This bond is thought to protect the zinc from
forming insoluble complexes with dietary inhibitors such as phytates, which are commonly
found in plant-based feed and can significantly impair zinc absorption. This protective
mechanism allows for more efficient uptake of zinc in the gastrointestinal tract.

Quantitative Bioavailability Data

Multiple studies in animal models, including rats, lambs, and pigs, have quantified the
bioavailability of zinc glycinate and zinc sulfate. The data consistently favors zinc glycinate,
showcasing its enhanced absorption and retention.
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Key
Findings

Reference

True
Absorption
(%)

Rats

51%

44%

Zinc glycinate
showed
significantly
higher true
absorption,
especially in
the presence
of dietary
phytate.[1]

Schlegel &
Windisch,
2006

Zinc

Retention (%)

Rats

33%

25%

Zinc retention
was markedly
improved with
zinc glycinate
supplementat
ion.[1]

Schlegel &
Windisch,
2006

Apparent
Absorption
(%)

Pigs

15.7%

(stomach)

-18.3%

(stomach)

Zinc glycinate
was
absorbed in
the stomach,
while zinc
sulfate
showed a net

secretion.[2]
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n

Lambs

Significantly

Higher

Lower

Lambs
supplemente
d with zinc
glycinate had
greater
plasma zinc
concentration

S.

Deters et al.,
2021

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://pubmed.ncbi.nlm.nih.gov/16684142/
https://pubmed.ncbi.nlm.nih.gov/16684142/
https://skminerals.net/why-prefer-zinc-glycinate-over-zinc-sulphate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Experimental Protocols

The findings presented are based on rigorous experimental designs in various animal models.
A typical experimental workflow for assessing zinc bioavailability is outlined below.
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Phase 2: Treatment

y
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(Statistical Data Analysis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» 1. Bioavailability of zinc glycinate in comparison with zinc sulphate in the presence of dietary
phytate in an animal model with Zn labelled rats - PubMed [pubmed.ncbi.nim.nih.gov]

e 2. skminerals.net [skminerals.net]

 To cite this document: BenchChem. [Zinc Glycinate Demonstrates Superior Bioavailability
Over Zinc Sulfate in Animal Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045216#comparative-bioavailability-of-zinc-glycinate-
vs-zinc-sulfate-in-animal-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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